Cas no 1351589-33-7 (6-methyl-2-2-(3-methylphenyl)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride)

• Product Name: 6-methyl-2-2-(3-methylphenyl)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride
• CAS No: 1351589-33-7
• MF: C₁₈H₂₂ClN₃O₂S
• MW: 379.904181957245
• CID: 5959247
• PubChem ID: 71778336
• Update Time: 2025-06-08

6-methyl-2-2-(3-methylphenyl)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-2-(3-methylphenyl)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride
• 6-methyl-2-(2-(m-tolyl)acetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride
• AKOS026678433
• F0526-2856
• 1351589-33-7
• 6-methyl-2-[2-(3-methylphenyl)acetamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride
• 6-methyl-2-[[2-(3-methylphenyl)acetyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride

• Inchi： 1S/C18H21N3O2S.ClH/c1-11-4-3-5-12(8-11)9-15(22)20-18-16(17(19)23)13-6-7-21(2)10-14(13)24-18;/h3-5,8H,6-7,9-10H2,1-2H3,(H2,19,23)(H,20,22);1H
• InChI Key： LNGRZZHMGGJFPC-UHFFFAOYSA-N
• SMILES： C1N(C)CCC2C(C(N)=O)=C(NC(=O)CC3=CC=CC(C)=C3)SC1=2.[H]Cl

Computed Properties

• Exact Mass: 379.1121258g/mol
• Monoisotopic Mass: 379.1121258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 487
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Additional information on 6-methyl-2-2-(3-methylphenyl)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride

Introduction to 6-methyl-2-2-(3-methylphenyl)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride (CAS No. 1351589-33-7) and Its Applications in Modern Chemical Biology

6-methyl-2-2-(3-methylphenyl)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride, identified by the CAS number 1351589-33-7, represents a sophisticated molecular entity that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives characterized by its intricate structural framework, which integrates thienopyridine and amide functionalities. The structural complexity of this molecule not only makes it a subject of academic interest but also positions it as a potential candidate for further exploration in drug discovery and therapeutic intervention.

The chemical structure of 6-methyl-2-2-(3-methylphenyl)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride encompasses several key pharmacophoric elements. The thienopyridine core provides a privileged scaffold that has been extensively studied for its biological activity. Thienopyridines are known for their versatility in interacting with biological targets, making them valuable in the development of small-molecule drugs. The presence of the acetamido group at the 3-position and the hydrochloride salt form further enhances the compound's solubility and bioavailability, which are critical factors in pharmaceutical applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions between this compound and biological receptors. Studies suggest that the 6-methyl substituent and the 3-methylphenyl moiety play pivotal roles in modulating binding affinity and selectivity. These structural features are often exploited to fine-tune pharmacokinetic properties, thereby optimizing drug-like characteristics. The integration of these elements into a single molecular framework underscores the compound's potential as a lead candidate for further medicinal chemistry optimization.

In the context of modern drug discovery, the exploration of novel heterocyclic compounds like 6-methyl-2-2-(3-methylphenyl)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride is driven by the need for innovative therapeutic agents. The thienopyridine scaffold has been associated with diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The specific modifications present in this compound may confer unique mechanisms of action that differentiate it from existing therapeutic options.

One of the most compelling aspects of this molecule is its potential to interact with multiple biological pathways simultaneously. This polypharmacicity can be advantageous in treating complex diseases that involve multiple dysregulated pathways. For instance, studies have hinted at its interaction with enzymes involved in metabolic disorders and its ability to modulate signaling cascades relevant to neurodegenerative diseases. Such multifaceted interactions make 6-methyl-2-2-(3-methylphenyl)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic transformations that highlight the synthetic prowess required to construct such intricate molecular architectures. Key synthetic strategies include functional group transformations such as amide bond formation and aromatic substitution reactions. These synthetic methodologies not only contribute to the accessibility of the compound for research purposes but also provide insights into potential structural modifications that could enhance its pharmacological profile.

From a computational biology perspective, virtual screening techniques have been employed to identify potential binding pockets and predict interactions with biological targets. These computational approaches complement experimental efforts by providing rapid screening of large chemical libraries. The integration of experimental data with computational predictions has accelerated the discovery process significantly. For instance, molecular dynamics simulations have been used to study the conformational dynamics of 6-methyl-2-2-(3-methylphenyl)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride in solution and its interactions with protein receptors.

The hydrochloride salt form of this compound enhances its stability and solubility under physiological conditions. This is particularly important for pharmaceutical formulations where bioavailability is a critical parameter. The salt form also facilitates easier handling and storage during research and development processes. Such physicochemical properties make it an attractive candidate for further preclinical studies.

Preclinical studies are essential for evaluating the safety and efficacy of novel compounds before they can be translated into clinical trials. Initial studies on 6-methyl-2-2-(3-methylphenyl)acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride have shown promising results in cell-based assays related to inflammation and cell proliferation. These findings warrant further investigation into its potential therapeutic applications.

The future direction of research on this compound could involve exploring its mechanism of action at a deeper level through biochemical assays and genetic studies. Additionally，investigating its potential as an inhibitor or modulator of specific enzymes or receptors could provide valuable insights into its therapeutic potential。 Collaborative efforts between synthetic chemists，biologists，and computational scientists will be crucial in unraveling the full spectrum of its biological activities。

In conclusion,6-methyl-2-2-(3-methylphenyl)acetamido-4H，5H，6H，7H-thieno 2， 3 -cpyridine - 3 -carboxamide hydrochloride (CAS No．1351589 - 33 - 7) represents a structurally complex yet promising entity in chemical biology。 Its unique scaffold， functional groups，and potential biological activities position it as a valuable candidate for further research。 As our understanding of molecular interactions continues to evolve，this compound will undoubtedly play an important role in advancing therapeutic strategies across multiple disease areas。